![molecular formula C29H50O4 B1259494 23,24-dimethylcholest-16(17)-E-en-3beta,5alpha,6beta,20(S)-tetrol](/img/structure/B1259494.png)
23,24-dimethylcholest-16(17)-E-en-3beta,5alpha,6beta,20(S)-tetrol
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Overview
Description
23,24-dimethylcholest-16(17)-E-en-3beta,5alpha,6beta,20(S)-tetrol is a 3beta-hydroxy steroid consisting of 23,24-dimethylcholest-16-ene substituted by hydroxy groups at positions 3, 5, 6 and 20 (the 3beta,5alpha,6beta,20S stereoisomer). Isolated from the soft coral Sarcophyton trocheliophorum, it exhibits cytotoxic activity against human cancer cells. It has a role as an antineoplastic agent and a coral metabolite. It is a 5alpha-hydroxy steroid, a 3beta-hydroxy steroid, a 6beta-hydroxy steroid and a 20-hydroxy steroid.
Scientific Research Applications
Cytotoxic Properties and Anticancer Activity
The compound 23,24-dimethylcholest-16(17)-E-en-3beta,5alpha,6beta,20(S)-tetrol has been identified as a cytotoxic polyhydroxysterol isolated from soft coral. It exhibits potent growth inhibitory activity against human leukemia (HL60), skin melanoma (M14), and breast carcinoma (MCF7) cells, presenting minimal toxicity to normal human peripheral blood lymphocytes. This compound's specific cytotoxic properties make it a potential candidate for further research in cancer treatment (Dong et al., 2000).
Influence on Fungal Resistance
Another compound with a similar structure, 9alpha,11alpha-epoxycholest-7-ene-3beta,5alpha,6alpha,19-tetrol 6-acetate (ECTA), has demonstrated the ability to reverse fluconazole resistance mediated by a Candida albicans MDR efflux pump. This compound significantly reduces the IC(50) of fluconazole, indicating its potential in combating fungal resistance (Jacob et al., 2003).
Anti-Proliferative Effects
Research on rare norisodinosterol derivatives, including compounds structurally related to 23,24-dimethylcholest-16(17)-E-en-3beta,5alpha,6beta,20(S)-tetrol, has revealed potent cytotoxicity against various cancer cell lines. These compounds have shown considerable anti-proliferative activity, suggesting their potential in cancer treatment (Bawakid et al., 2021).
properties
Product Name |
23,24-dimethylcholest-16(17)-E-en-3beta,5alpha,6beta,20(S)-tetrol |
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Molecular Formula |
C29H50O4 |
Molecular Weight |
462.7 g/mol |
IUPAC Name |
(3S,5R,6R,8S,9S,10R,13S,14S)-17-[(2S)-2-hydroxy-4,5,6-trimethylheptan-2-yl]-10,13-dimethyl-1,2,3,4,6,7,8,9,11,12,14,15-dodecahydrocyclopenta[a]phenanthrene-3,5,6-triol |
InChI |
InChI=1S/C29H50O4/c1-17(2)19(4)18(3)15-28(7,32)24-9-8-22-21-14-25(31)29(33)16-20(30)10-13-27(29,6)23(21)11-12-26(22,24)5/h9,17-23,25,30-33H,8,10-16H2,1-7H3/t18?,19?,20-,21-,22-,23-,25+,26-,27+,28-,29-/m0/s1 |
InChI Key |
FSVRNTKWAJDYID-RVFKALSBSA-N |
Isomeric SMILES |
CC(C)C(C)C(C)C[C@@](C)(C1=CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)O)C)O)O)C)O |
Canonical SMILES |
CC(C)C(C)C(C)CC(C)(C1=CCC2C1(CCC3C2CC(C4(C3(CCC(C4)O)C)O)O)C)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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